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Compound of Interest

Compound Name: Dodecanenitrile

Cat. No.: B1212230

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical safety and handling information for dodecanenitrile (CAS
No. 2437-25-4), a versatile intermediate in organic synthesis. Adherence to these protocols is
essential to ensure a safe laboratory environment and minimize risk to personnel and the
environment.

Chemical and Physical Properties

Dodecanenitrile, also known as lauronitrile or undecyl cyanide, is a colorless to pale yellow

liquid.[1][2][3] Its key physical and chemical properties are summarized below for easy
reference.
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Property Value Reference

Molecular Formula C12H23N [415]

Molecular Weight 181.32 g/mol [41[5]

Appearance Colorless to pale yellow liquid [1112][3]
Mild, characteristic, faint, oily,

Odor [1][2]
or sweet

Boiling Point 198 °C at 100 mmHg [6]

Melting Point 4°C [7]

Flash Point 113 °C (closed cup) [6][8]

Density 0.827 g/mL at 25 °C [6][8]
Insoluble in water; soluble in

Solubility organic solvents like ethanol [11[3119]
and ether.

Refractive Index n20/D 1.436 [6][8]

Hazard Identification and GHS Classification

Dodecanenitrile is classified as a hazardous substance. The Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals provides the following classifications:
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed.[5]
o H312: Harmful in contact with
Acute Toxicity, Dermal 4 )
skin.[5]

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled.[5]

) ) o H315: Causes skin irritation.[1]
Skin Corrosion/Irritation 2 )
Hazardous to the aquatic 1 H400: Very toxic to aquatic life.
environment, acute hazard [1][4]
Hazardous to the aquatic 1 H410: Very toxic to aquatic life

environment, long-term hazard

with long lasting effects.[1][4]

Signal Word: Warning[5][6]
Hazard Pictograms:
e wialt text

e lialt text

Experimental Protocols for Toxicological
Assessment

The following sections detail the methodologies for key toxicological studies, based on
internationally recognized guidelines.

Acute Oral Toxicity

An acute oral toxicity study for dodecanenitrile would typically follow OECD Guideline 420
(Acute Oral Toxicity - Fixed Dose Procedure) or OECD Guideline 425 (Acute Oral Toxicity: Up-
and-Down Procedure).[10]

Obijective: To determine the acute oral toxicity of a substance.[10]
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Methodology:

Test Animals: Typically, rats are used.[10]

Dosage: A single dose of the substance is administered orally via gavage.[11] The dose
levels are chosen to produce a range of toxic effects and mortality rates.[11] A limit test at a
dose of at least 2000 mg/kg body weight may be performed initially.[11]

Observation Period: Animals are observed for at least 14 days.[11]

Parameters Monitored: Observations include mortality, clinical signs of toxicity, body weight
changes, and gross pathological findings at necropsy.[6][10]

Endpoint: The primary endpoint is the LD50 (median lethal dose), which is the statistically
derived dose expected to cause death in 50% of the test animals.[11]

Acute Dermal Toxicity

The assessment of acute dermal toxicity generally adheres to OECD Guideline 402 (Acute

Dermal Toxicity).[12]

Objective: To assess the potential short-term hazards of a substance upon dermal exposure.
[12]

Methodology:

Test Animals: Adult rats are commonly used.[13]
Preparation: The day before the test, fur is removed from the dorsal area of the animal.[13]

Application: The test substance is applied uniformly over a shaved area of at least 10% of
the total body surface.[12][13] The area is then covered with a porous gauze dressing for a
24-hour exposure period.[12][13]

Observation Period: Animals are observed for at least 14 days.[12]

Parameters Monitored: Daily observations for signs of toxicity and mortality are recorded.
Body weights are measured at least weekly. A gross necropsy is performed at the end of the
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study.[12]

e Endpoint: The LD50 value is calculated to determine the dermal toxicity.[12]

Skin Irritation

Skin irritation potential is evaluated following OECD Guideline 404 (Acute Dermal
Irritation/Corrosion).[1][14]

Objective: To determine the potential of a substance to cause skin irritation, including the
reversibility of the effects.[14]

Methodology:
o Test Animals: The albino rabbit is the preferred species.[1]

o Application: A single dose of 0.5 mL (for liquids) is applied to a small area of skin
(approximately 6 cm?2).[1] The exposure period is 4 hours.[1]

e Observation Period: The skin is examined for signs of erythema and edema for up to 14
days.[1]

o Evaluation: The severity of skin lesions and their reversibility are evaluated. If the responses
persist to the end of the 14-day observation period, the substance is considered an irritant.[1]

[2]

Aquatic Toxicity

The acute toxicity to fish is a key indicator of environmental hazard and is typically assessed
using OECD Guideline 203 (Fish, Acute Toxicity Test).[3][9]

Objective: To determine the concentration of a substance that is lethal to 50% of a test fish
population over a short exposure period.[3]

Methodology:

» Test Organism: One or more fish species can be used.[3]
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» Exposure: Fish are exposed to the test substance in a geometric series of at least five
concentrations for a period of 96 hours.[3][9]

o Observation: Mortalities are recorded at 24, 48, 72, and 96 hours.[3][9]

e Endpoint: The LC50 (median lethal concentration) at 96 hours is determined.[9]

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and ensure safety.

Handling:

Avoid contact with skin and eyes.[5]

Avoid inhalation of vapor or mist.[2][15]

Use only in a well-ventilated area with appropriate exhaust ventilation.[2][5]

Wash hands thoroughly after handling.[5][15]

Do not eat, drink, or smoke when using this product.[7][16]
Storage:

o Store in a tightly closed container.[1][2]

e Keep in a cool, dry, and well-ventilated place.[2][13][15]

o Store away from heat, light, and incompatible materials such as strong oxidizing agents,
strong reducing agents, strong acids, and strong bases.[1][13]

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling dodecanenitrile:

o Eye/Face Protection: Safety glasses with side-shields or a face shield are required. Use
equipment for eye protection tested and approved under appropriate government standards
such as NIOSH (US) or EN 166 (EU).[5]
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¢ Skin Protection:

o Gloves: Handle with gloves. Inspect gloves prior to use. Use proper glove removal
technique to avoid skin contact. Dispose of contaminated gloves after use in accordance
with applicable laws and good laboratory practices.[5]

o Protective Clothing: Wear a complete suit protecting against chemicals. The type of
protective equipment must be selected according to the concentration and amount of the
dangerous substance at the specific workplace.[5]

o Respiratory Protection: For nuisance exposures, use a type P95 (US) or type P1 (EU EN
143) particle respirator.[5]

First Aid Measures

In case of exposure, follow these first aid procedures and seek medical attention.

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[5][17]

Skin Contact: Wash off with soap and plenty of water. Consult a physician.[5]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[5]

Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water.
Consult a physician.[5]

Fire-Fighting Measures

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[2][5]

e Specific Hazards: When heated to decomposition, it may emit toxic fumes of nitrogen oxides
(NOx) and cyanide (CN-).[1]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus for
firefighting if necessary.[2][5]
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Accidental Release Measures

» Personal Precautions: Use personal protective equipment. Avoid breathing vapors, mist, or
gas. Ensure adequate ventilation. Evacuate personnel to safe areas.[5]

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[5]

» Methods for Containment and Cleaning Up: Absorb with inert material (e.g., sand, earth) and
dispose of as hazardous waste.[2][13] Keep in suitable, closed containers for disposal.[5]

Logical Workflows
Dodecanenitrile Spill Response Workflow

Collect Absorbed Material Decontaminate Spill Area
into a Labeled, Sealed Container with Soap and Water

Contain Spill with
Inert Absorbent Material

Click to download full resolution via product page

Caption: Workflow for handling a dodecanenitrile spill.

Dodecanenitrile First Aid Response Sequence

Inhalation Skin Contact Eye Contact Ingestion

A Wash with Soap Rinse with Water Rinse Mouith with Water
(HIE2 @ FEEAL and Plenty of Water for at least 15 minutes (Do not induce vomiting)

If not breathing,
give artificial respiration

Seek Medical Attention Seek Medical Attention Seek Medical Attention

| cluster_Ingestion |

Seek Medical Attention

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://dep.nj.gov/wp-content/uploads/dsr/acute-dermal-toxicity-studies-330809-92-2.pdf
https://dep.nj.gov/wp-content/uploads/dsr/acute-dermal-toxicity-studies-330809-92-2.pdf
https://catalog.labcorp.com/toxicology/gene/oecd-404-acute-skin-irritation
https://gyansanchay.csjmu.ac.in/wp-content/uploads/2023/03/DERMAL-TOXICITY-STUDIES.pdf
https://dep.nj.gov/wp-content/uploads/dsr/acute-dermal-toxicity-studies-330809-92-2.pdf
https://www.benchchem.com/product/b1212230?utm_src=pdf-body
https://www.benchchem.com/product/b1212230?utm_src=pdf-body-img
https://www.benchchem.com/product/b1212230?utm_src=pdf-body
https://www.benchchem.com/product/b1212230?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: First aid procedures for dodecanenitrile exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Dodecanenitrile: A Comprehensive Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1212230#dodecanenitrile-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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